
A Comparative Meta-Analysis of Amphotericin B
Formulations in Clinical Trials

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: Amb, (+-)-

CAS No.: 1863066-06-1

Cat. No.: B15723088

Get Quote

A comprehensive review of the clinical efficacy and toxicity profiles of conventional

Amphotericin B deoxycholate and its lipid-based formulations, providing researchers, scientists,

and drug development professionals with a consolidated guide to their comparative

performance in the treatment of invasive fungal infections.

The advent of lipid-based formulations of Amphotericin B has marked a significant

advancement in the management of invasive fungal infections, offering alternatives to the

highly effective but notoriously toxic conventional formulation, Amphotericin B deoxycholate (C-

AMB). This guide provides a meta-analytical overview of clinical trial data for the principal

formulations: C-AMB, Liposomal Amphotericin B (L-AMB), Amphotericin B Lipid Complex

(ABLC), and Amphotericin B Colloidal Dispersion (ABCD), the last of which is no longer

commercially available.

Comparative Efficacy
Meta-analyses of numerous clinical trials have consistently shown that the lipid-based

formulations of Amphotericin B are at least as effective as conventional Amphotericin B in

treating a variety of invasive fungal infections.[1][2][3] However, demonstrating a clear

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b15723088#bc-rfq
https://pubmed.ncbi.nlm.nih.gov/23729001/
https://www.researchgate.net/publication/237005080_Amphotericin_B_Formulations_A_Comparative_Review_of_Efficacy_and_Toxicity
https://benthamopen.com/contents/pdf/TOTRANSJ/TOTRANSJ-5-23.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15723088?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


superiority in efficacy for any one formulation over another has been challenging due to

heterogeneity in study designs, patient populations, and endpoint definitions across trials.[1][2]

For instance, in the context of empiric therapy for febrile neutropenia, lipid formulations did not

show a survival benefit over C-AMB but were associated with a reduction in breakthrough

fungal infections.[1] In documented invasive fungal infections, particularly in patients with

hematological malignancies, randomized trials have not demonstrated a mortality benefit with

lipid formulations.[1] The results from meta-analyses on this topic have been conflicting.[1][2]

A notable exception was observed in HIV-infected patients with disseminated histoplasmosis,

where L-AMB demonstrated significantly better clinical success and mortality rates compared

to C-AMB.[1][2] Conversely, for the treatment of AIDS-associated acute cryptococcal

meningitis, lipid preparations were not found to be significantly better than C-AMB in terms of

clinical or microbiological outcomes.[1][2]

A network meta-analysis of 25 randomized controlled trials involving 2996 patients found no

significant differences among any of the Amphotericin B formulations concerning cure rates or

mortality.[4][5]

Comparative Toxicity Profile
The most significant advantage of the lipid-based formulations lies in their improved safety

profile, particularly with regard to nephrotoxicity.

Nephrotoxicity: Numerous studies and meta-analyses have unequivocally demonstrated that L-

AMB, ABLC, and ABCD are significantly less nephrotoxic than C-AMB.[1][2][6][7][8] This

reduced risk of kidney damage is a primary driver for the clinical preference for lipid

formulations, especially in patients with pre-existing renal impairment or those receiving other

nephrotoxic agents.[7][8] When comparing the lipid formulations, some evidence suggests that

L-AMB is associated with less nephrotoxicity than ABLC.[9]

Infusion-Related Reactions: These reactions, characterized by fever and chills, are a common

side effect of Amphotericin B. L-AMB has been shown to cause fewer infusion-related reactions

compared to C-AMB.[1][2] In contrast, ABCD was associated with equivalent or even more

frequent infusion-related reactions than the conventional formulation, which contributed to the

cessation of at least one clinical trial.[1][2]
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Data Summary Tables
Table 1: Comparative Efficacy of Amphotericin B Formulations
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Indication C-AMB L-AMB ABLC ABCD
Key
Findings

Empiric

Febrile

Neutropenia

Baseline Equivalent Equivalent Equivalent

Lipid

formulations

show fewer

breakthrough

infections.[1]

Invasive

Aspergillosis
Baseline Equivalent Equivalent Equivalent

No significant

difference in

overall

response or

mortality in

most

comparative

trials.[1]

Invasive

Candidiasis
Baseline Equivalent Equivalent Equivalent

Efficacy is

generally

comparable

across

formulations.

Cryptococcal

Meningitis

(AIDS)

Baseline Not Superior Not Superior Not Superior

No significant

difference in

clinical or

microbiologic

al outcomes.

[1][2]

Disseminated

Histoplasmos

is (HIV)

Baseline Superior
Not directly

compared

Not directly

compared

L-AMB

showed

improved

clinical

success and

mortality.[1]

[2]
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Table 2: Comparative Toxicity of Amphotericin B Formulations

Adverse
Event

C-AMB L-AMB ABLC ABCD
Key
Findings

Nephrotoxicit

y
High Low

Low-

Moderate
Low

All lipid

formulations

are

significantly

less

nephrotoxic

than C-AMB.

[1][2][7][8] L-

AMB may be

less

nephrotoxic

than ABLC.[9]

Infusion-

Related

Reactions

(Fever, Chills)

High Low Moderate High

L-AMB is

associated

with the

fewest

infusion-

related

reactions.[1]

[2] ABCD had

the highest

rates.[1][2]

Experimental Protocols
The methodologies of clinical trials comparing Amphotericin B formulations share common

frameworks, although specific inclusion criteria, endpoints, and dosing regimens may vary.

General Clinical Trial Design for Invasive Fungal Infections:

Study Design: Typically, these are randomized, double-blind, multicenter clinical trials.
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Patient Population: Patients with proven or probable invasive fungal infections, often with

underlying conditions such as hematologic malignancy, neutropenia, or HIV infection.[10]

Intervention: Comparison of a lipid-based Amphotericin B formulation against C-AMB or

another lipid formulation. Dosing regimens are a critical variable, with lipid formulations

generally administered at higher doses (e.g., 3-5 mg/kg/day for L-AMB and ABLC) compared

to C-AMB (e.g., 0.7-1.0 mg/kg/day).[1][2]

Primary Endpoints:

Overall Response: A composite measure including clinical and microbiological resolution

of the fungal infection.

All-Cause Mortality: Death from any cause within a specified timeframe (e.g., 12 weeks).

Secondary Endpoints:

Mycological Cure: Eradication of the baseline fungal pathogen.

Incidence of Nephrotoxicity: Often defined as a doubling of serum creatinine from baseline

or an increase to a specific threshold.[7]

Incidence of Infusion-Related Reactions: Documented episodes of fever, chills, and rigors

during or shortly after drug administration.

Data Analysis: Statistical analyses are performed to compare the efficacy and safety

outcomes between the treatment arms, often using intention-to-treat and per-protocol

populations.
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Caption: Workflow of a systematic review and meta-analysis.
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Caption: Structural differences in Amphotericin B formulations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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